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Compound of Interest

Compound Name: Sodium 2,4-dinitrophenolate

Cat. No.: B1681034 Get Quote

This technical guide provides an in-depth overview of the spectroscopic analysis of sodium
2,4-dinitrophenolate, a compound of interest in various research and development fields. The

guide covers the principles and expected outcomes of Ultraviolet-Visible (UV-Vis), Infrared (IR),

and Nuclear Magnetic Resonance (NMR) spectroscopy, offering valuable insights for

researchers, scientists, and professionals in drug development.

Introduction
Sodium 2,4-dinitrophenolate is an organic salt derived from 2,4-dinitrophenol. Spectroscopic

analysis is crucial for its characterization, providing definitive information on its electronic

structure, functional groups, and molecular framework. This guide details the methodologies for

these analyses and the interpretation of the resulting spectral data.

Experimental Protocols
Detailed methodologies for the spectroscopic analysis of sodium 2,4-dinitrophenolate are

outlined below. These protocols are generalized and may require optimization based on the

specific instrumentation used.

UV-Vis Spectroscopy
Objective: To determine the wavelengths of maximum absorbance (λmax) corresponding to

electronic transitions within the molecule.

Methodology:
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Sample Preparation: A dilute solution of sodium 2,4-dinitrophenolate is prepared using a

suitable solvent, such as water or ethanol. The concentration should be adjusted to yield an

absorbance reading within the linear range of the spectrophotometer (typically between 0.1

and 1.0).

Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

Blank Measurement: The absorbance of the pure solvent is measured in a quartz cuvette to

serve as a baseline.

Sample Measurement: The absorbance of the sample solution is recorded over a

wavelength range of 200-800 nm.

Data Analysis: The wavelength(s) of maximum absorbance (λmax) are identified from the

resulting spectrum.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule by measuring the

absorption of infrared radiation.

Methodology:

Sample Preparation: As sodium 2,4-dinitrophenolate is a solid, the KBr pellet method is

commonly employed. A small amount of the finely ground sample is mixed with dry

potassium bromide (KBr) powder. The mixture is then pressed under high pressure to form a

transparent pellet.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

Background Measurement: A spectrum of a pure KBr pellet is recorded as the background.

Sample Measurement: The IR spectrum of the sample pellet is recorded, typically in the

range of 4000-400 cm⁻¹.

Data Analysis: The characteristic absorption bands corresponding to specific functional

groups are identified.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To elucidate the molecular structure by probing the magnetic properties of atomic

nuclei (¹H and ¹³C).

Methodology:

Sample Preparation: A small amount of sodium 2,4-dinitrophenolate is dissolved in a

deuterated solvent (e.g., DMSO-d₆ or D₂O). Tetramethylsilane (TMS) is typically added as an

internal standard.

Instrumentation: A high-field NMR spectrometer is used.

¹H NMR Spectroscopy: The proton NMR spectrum is acquired to determine the chemical

shifts, integration, and coupling patterns of the hydrogen atoms.

¹³C NMR Spectroscopy: The carbon-13 NMR spectrum is recorded to identify the number

and chemical environment of the carbon atoms.

Data Analysis: The chemical shifts (δ) in parts per million (ppm), signal integrations, and

spin-spin coupling constants (J) are analyzed to deduce the structure of the molecule.

Spectroscopic Data and Interpretation
The following sections present the expected spectroscopic data for sodium 2,4-
dinitrophenolate. It is important to note that the formation of the phenolate ion from 2,4-

dinitrophenol leads to significant changes in the electronic and vibrational properties of the

molecule, which are reflected in their respective spectra.

UV-Vis Spectroscopy
The UV-Vis spectrum of the 2,4-dinitrophenolate ion shows a significant red shift (bathochromic

shift) compared to 2,4-dinitrophenol. This is due to the increased electron-donating ability of the

phenoxide oxygen, which enhances the conjugation with the nitro groups on the aromatic ring.
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Compound Solvent λmax (nm)
Molar Absorptivity
(ε)

2,4-Dinitrophenol Ethanol ~360 ~15,000

Sodium 2,4-

dinitrophenolate
Water ~400 Not available

Note: The exact λmax and molar absorptivity for sodium 2,4-dinitrophenolate can vary

slightly depending on the solvent and pH.

Infrared (IR) Spectroscopy
The IR spectrum of sodium 2,4-dinitrophenolate will exhibit characteristic bands for the

aromatic ring and the nitro groups. The most notable difference from the spectrum of 2,4-

dinitrophenol is the absence of the broad O-H stretching band.

Functional Group
Expected Wavenumber
(cm⁻¹)

Intensity

Aromatic C-H stretch 3100 - 3000 Medium

Asymmetric NO₂ stretch 1550 - 1500 Strong

Symmetric NO₂ stretch 1350 - 1300 Strong

Aromatic C=C stretch 1600 - 1450 Medium-Strong

C-O stretch (phenoxide) 1300 - 1200 Strong

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR spectra of sodium 2,4-dinitrophenolate will show signals corresponding to the

aromatic protons and carbons. The deprotonation of the hydroxyl group to form the phenoxide

will cause an upfield shift (lower ppm) of the signals for the aromatic protons and carbons due

to increased electron density on the ring.

¹H NMR (DMSO-d₆):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1681034?utm_src=pdf-body
https://www.benchchem.com/product/b1681034?utm_src=pdf-body
https://www.benchchem.com/product/b1681034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proton
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration

H-3 ~8.6 d ~2.5 1H

H-5 ~8.2 dd ~9.0, 2.5 1H

H-6 ~7.0 d ~9.0 1H

¹³C NMR (DMSO-d₆):

Carbon Chemical Shift (δ, ppm)

C-1 (C-O) ~165

C-2 (C-NO₂) ~138

C-3 ~128

C-4 (C-NO₂) ~140

C-5 ~122

C-6 ~118

Note: The chemical shifts are approximate and can be influenced by the solvent and

concentration.

Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

analysis of sodium 2,4-dinitrophenolate.
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Caption: Workflow for the spectroscopic analysis of Sodium 2,4-dinitrophenolate.

Conclusion
The spectroscopic techniques of UV-Vis, IR, and NMR provide a powerful and comprehensive

approach for the characterization of sodium 2,4-dinitrophenolate. By following the detailed

experimental protocols and understanding the principles of spectral interpretation outlined in

this guide, researchers can confidently verify the identity, purity, and structural features of this

compound, which is essential for its application in various scientific and industrial domains.
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[https://www.benchchem.com/product/b1681034#spectroscopic-analysis-uv-vis-ir-nmr-of-
sodium-2-4-dinitrophenolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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